Cas no 1825989-19-2 (4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1825989-19-2
• MF: C₂₂H₂₈N₆O₃
• MW: 424.496124267578
• CID: 5793308
• Update Time: 2025-10-20

4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-[9-[(4-methoxyphenyl)methyl]-9H-purin-6-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C22H28N6O3/c1-22(2,3)31-21(29)27-11-9-26(10-12-27)19-18-20(24-14-23-19)28(15-25-18)13-16-5-7-17(30-4)8-6-16/h5-8,14-15H,9-13H2,1-4H3
• InChI Key： DBQGOHLZNIUHIW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=C3C(=NC=N2)N(CC2=CC=C(OC)C=C2)C=N3)CC1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 615.7±65.0 °C(Predicted)
• pka: 6.76±0.10(Predicted)

Additional information on 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1825989-19-2)

The compound 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1825989-19-2) is a specialized purine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a purine core modified with a 4-methoxybenzyl group and a tert-butyl ester-functionalized piperazine, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in targeting kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology.

In recent years, the demand for high-purity intermediates like 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's piperazine moiety enhances solubility and bioavailability, critical factors in drug design. Additionally, its tert-butyl ester group offers synthetic flexibility, enabling further derivatization for structure-activity relationship (SAR) studies. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize modular scaffolds for rapid optimization.

The synthesis of CAS No. 1825989-19-2 typically involves multi-step organic reactions, including N-alkylation of purines and carbamate formation. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure quality control, addressing the growing industry focus on CMC (Chemistry, Manufacturing, and Controls) compliance. As biotech startups and academic labs explore fragment-based drug design, this compound’s balanced lipophilicity and hydrogen-bonding capacity make it a promising candidate for hit-to-lead campaigns.

From a commercial perspective, 4-[9-(4-Methoxy-benzyl)-9H-purin-6-yl]-piperazine-1-carboxylic acid tert-butyl ester is often sourced for custom synthesis projects. Suppliers emphasize GMP-like standards to meet regulatory requirements for preclinical studies. Its applications extend to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins. This connection to targeted protein degradation—a trending topic in PubMed and patent filings—further elevates its scientific appeal.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling under fume hoods and storage at controlled temperatures (-20°C) are recommended to preserve stability. The compound’s molecular weight (412.47 g/mol) and logP values are frequently queried in cheminformatics databases, reflecting its utility in QSAR modeling.

In summary, CAS No. 1825989-19-2 represents a versatile tool for modern drug discovery, bridging medicinal chemistry and biotechnology. Its alignment with cutting-edge research areas—such as covalent inhibitors and allosteric modulators—ensures sustained interest from both academia and industry. For detailed protocols or sourcing inquiries, consulting specialized chemical catalogs or contract research organizations (CROs) is advised.